![molecular formula C17H11F3N4OS B287346 Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether](/img/structure/B287346.png)
Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether
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Overview
Description
Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound falls under the category of heterocyclic compounds and is known for its unique properties.
Mechanism of Action
The mechanism of action of Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been shown to have anticancer activity in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether in lab experiments is its unique properties. Its heterocyclic structure makes it a potential candidate for developing new drugs with specific properties. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to develop drugs based on this compound.
Future Directions
There are several future directions for research on Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether. One direction is to further study its mechanism of action to develop more effective drugs based on this compound. Another direction is to study its potential as a treatment for other diseases like multiple sclerosis and epilepsy. Additionally, researchers can explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether involves the reaction of 4-(trifluoromethyl)phenyl hydrazine and 2-bromo-4'-methoxyacetophenone in the presence of a base like potassium carbonate. The reaction is carried out in a solvent like dimethylformamide (DMF) at a temperature of 80-90°C. The product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
Methyl 4-{3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl ether has shown potential for various scientific research applications. One of the significant applications is its use in the field of medicinal chemistry. Studies have shown that this compound has anti-inflammatory and analgesic properties, making it a potential candidate for developing new drugs. It has also been studied for its potential as an anticancer agent and as a treatment for neurodegenerative diseases like Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C17H11F3N4OS |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
6-(4-methoxyphenyl)-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11F3N4OS/c1-25-13-8-4-11(5-9-13)15-23-24-14(21-22-16(24)26-15)10-2-6-12(7-3-10)17(18,19)20/h2-9H,1H3 |
InChI Key |
CXUYLHJIERTHBG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F |
Origin of Product |
United States |
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